5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde

• Molecular Formula: C5H5IN2O
• Molecular Weight: 236.01 g/mol
• IUPAC Name: 5-iodo-1-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C5H5IN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
• InChI Key: NYTCTSLNYUTBPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C=O)I

Description

5-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C5H5IN2O and its molecular weight is 236.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 5-iodo-1-methyl-1H-pyrazole (1.3 g, 6.3 mmol) in dimethyl formamide (2 mL), under an atmosphere of nitrogen, was added phosphorus oxychloride (1.72 mL, 18.8 mmol, 3.0 eq.). The resulting mixture was stirred at room temperature for 4 hr before partitioning between ethyl acetate (80 mL) and 2M aqueous potassium carbonate (80 mL). The aqueous layer was extracted again with ethyl acetate (80 mL). The organic extracts were combined and washed with water (3×50 mL) and then dried over magnesium sulphate. The resulting mixture was filtered and the filtrate evaporated under reduced pressure to give the title compound as an orange solid (0.58 g, 39%).